Cas no 2171793-90-9 (8-(3-aminooxolan-3-yl)-1,4-dioxaspiro4.5decan-8-ol)

• Product Name: 8-(3-aminooxolan-3-yl)-1,4-dioxaspiro4.5decan-8-ol
• CAS No: 2171793-90-9
• MF: C₁₂H₂₁NO₄
• MW: 243.29944396019
• CID: 6258454
• PubChem ID: 165597655
• Update Time: 2025-07-09

8-(3-aminooxolan-3-yl)-1,4-dioxaspiro4.5decan-8-ol Chemical and Physical Properties

Names and Identifiers

• 8-(3-aminooxolan-3-yl)-1,4-dioxaspiro4.5decan-8-ol
• EN300-1642777
• 8-(3-aminooxolan-3-yl)-1,4-dioxaspiro[4.5]decan-8-ol
• 2171793-90-9

• Inchi： 1S/C12H21NO4/c13-10(5-6-15-9-10)11(14)1-3-12(4-2-11)16-7-8-17-12/h14H,1-9,13H2
• InChI Key： XPYJPBMUEQBLGG-UHFFFAOYSA-N
• SMILES： OC1(CCC2(CC1)OCCO2)C1(COCC1)N

Computed Properties

• Exact Mass: 243.14705815g/mol
• Monoisotopic Mass: 243.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1
• Topological Polar Surface Area: 73.9Ų

Additional information on 8-(3-aminooxolan-3-yl)-1,4-dioxaspiro4.5decan-8-ol

Professional Introduction to Compound with CAS No. 2171793-90-9 and Product Name: 8-(3-aminooxolan-3-yl)-1,4-dioxaspiro4.5decan-8-ol

The compound with the CAS number 2171793-90-9 and the product name 8-(3-aminooxolan-3-yl)-1,4-dioxaspiro4.5decan-8-ol represents a significant advancement in the field of chemical and biomedical research. This spirocyclic compound, featuring a unique structural motif, has garnered considerable attention due to its potential applications in pharmaceutical development and molecular recognition. The spirocyclic framework, composed of a dioxaspiro[4.5]decan core linked to an aminooxolan substituent, introduces a fascinating balance of rigidity and flexibility, making it a promising candidate for various biochemical interactions.

Recent studies have highlighted the structural and functional significance of spirocyclic compounds in medicinal chemistry. The dioxaspiro[4.5]decan scaffold, characterized by its oxygen-rich environment and constrained geometry, has been shown to enhance binding affinity and selectivity in protein-ligand interactions. This structural feature is particularly relevant in the context of drug design, where precise molecular recognition is crucial for therapeutic efficacy. The presence of an aminooxolan group further enriches the compound's chemical space, providing a versatile handle for further functionalization and derivatization.

In the realm of pharmaceutical research, the compound's unique structural features have been leveraged to develop novel bioactive molecules. The aminooxolan moiety, known for its ability to engage in hydrogen bonding and metal coordination, offers a strategic platform for designing ligands that interact with biological targets. For instance, studies have demonstrated the potential of this scaffold in modulating enzyme activity and receptor binding. The spirocyclic core, on the other hand, contributes to steric constraints that can fine-tune molecular interactions, thereby improving pharmacokinetic properties such as solubility and metabolic stability.

Advances in computational chemistry have further accelerated the exploration of this compound's properties. Molecular modeling techniques have been employed to predict binding modes and affinity profiles, providing valuable insights into its potential biological activity. These computational studies have been complemented by experimental investigations, which have validated many of the predicted interactions. For example, nuclear magnetic resonance (NMR) spectroscopy has been used to elucidate the conformational preferences of the spirocyclic core, while X-ray crystallography has revealed detailed structures of protein-ligand complexes involving this compound.

The compound's relevance extends beyond academic research into practical applications. In drug discovery pipelines, it serves as a key intermediate for synthesizing lead compounds with therapeutic potential. Its structural versatility allows for rapid screening and optimization processes, enabling researchers to identify molecules with improved pharmacological profiles. Additionally, its stability under various conditions makes it suitable for industrial-scale synthesis and formulation.

Future directions in research are likely to focus on expanding the chemical space explored by this scaffold. By incorporating different substituents or exploring analogs with modified ring sizes, scientists aim to uncover new bioactivities and enhance existing ones. The integration of machine learning algorithms into virtual screening processes has also shown promise in identifying novel derivatives with enhanced efficacy or reduced side effects.

The broader impact of such compounds on society is significant. By contributing to the development of new therapeutic agents, they play a crucial role in improving healthcare outcomes worldwide. Furthermore, advancements in synthetic methodologies derived from studying these molecules can benefit other areas of chemistry and materials science.

In conclusion, the compound with CAS number 2171793-90-9 and product name 8-(3-aminooxolan-3-yl)-1,4-dioxaspiro4.5decan-8-ol exemplifies the intersection of innovative chemistry and biomedical research. Its unique structural features offer a rich foundation for developing novel bioactive molecules with potential therapeutic applications. As research continues to uncover new aspects of its properties and applications, this compound is poised to make substantial contributions to both academic discovery and industrial innovation.